BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes for FAN7602 in LCD Monitor
Power Supplies

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: AN7602
CAS No.: 2803552-55-6
Cat. No.: B13688822
Get Quote
. J
Introduction

The FAN7602 series, including the FAN7602B and FAN7602C, are green current-mode Pulse
Width Modulation (PWM) controllers designed for off-line power adapter applications, including
LCD monitor power supplies.[1][2][3][4] These controllers integrate a high-voltage startup
switch and feature a burst-mode operation to minimize standby power consumption.[1][2][4]
Key features include fixed-frequency operation (typically 65kHz) with frequency modulation to
reduce EMI, various protection functions, and a soft-start mechanism to prevent output voltage
overshoot.[2][5][6][7]

Typical Application Circuit: Flyback Converter

In a typical LCD monitor power supply, the FAN7602 is utilized in a flyback converter topology.
This configuration is well-suited for the power levels required by LCD monitors and provides
input-to-output isolation.

A representative schematic is shown in the datasheets for the FAN7602 series. The core of the
power supply consists of the FAN7602 controller, a power MOSFET, a transformer, and output
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rectification and filtering components. The controller's internal high-voltage startup switch
facilitates the initial power-up sequence directly from the rectified AC line voltage.[6][8]

Circuit Components and Functionality:

FAN7602 Controller: The central control unit that generates the PWM signal to drive the
external power MOSFET. It incorporates control logic, protection circuits, and a gate driver.

Vstr (Startup Pin): This pin is connected to the high-voltage DC bus and supplies the initial
current to charge the VCC capacitor.[1][2][9] After startup, an internal JFET is turned off to
reduce power loss.[1][2][9]

VCC (Supply Voltage Pin): This pin provides power to the IC. An external capacitor is
connected to this pin to store energy. Once the power supply is operational, VCC is typically
supplied by an auxiliary winding on the transformer.

GND (Ground Pin): The ground reference for the controller. Proper separation of signal and
power grounds is crucial for stable operation.[1][2][9]

OUT (Gate Drive Output Pin): This pin provides the PWM signal to the gate of the external
power MOSFET. The driver is designed to source and sink sufficient current to efficiently
switch the MOSFET.[1][2][9]

CS/FB (Current Sense and Feedback Pin): This multi-function pin is used for current sensing
of the power MOSFET for current-mode control and overcurrent protection. It also receives
feedback from the output to regulate the output voltage.[1][2][9]

LUVP (Line Under-Voltage Protection Pin): This pin is used to detect if the input line voltage
is below a safe operating level.[1][2][9]

Latch/Plimit (Latch Protection and Power Limit Pin): This pin serves a dual purpose. It can be
used to implement latching protection, such as overvoltage protection, and to set a power
limit for the converter.[1][2][9]

Experimental Protocols
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While specific experimental protocols for drug development are not applicable to this electronic
component, the following outlines a general testing procedure for validating the performance of
a FAN7602-based power supply in a research or development setting.

Objective: To verify the operational characteristics and protection features of a FAN7602-based
flyback converter for an LCD monitor.

Materials:

Assembled power supply unit with the FAN7602 controller.

Variable AC power source.

Electronic load.

Oscilloscope with voltage and current probes.

Digital multimeters.

Power analyzer.

Methodology:

o Startup and Soft-Start Verification:

[e]

Apply the minimum rated input AC voltage.

o

Connect the electronic load set to a light load condition.

[¢]

Using an oscilloscope, monitor the VCC voltage and the output voltage upon startup.

[¢]

Observe the gradual rise of the output voltage, confirming the soft-start operation which
prevents overshoot.

e Line and Load Regulation:

o Set the input voltage to its nominal value (e.g., 120 VAC or 230 VAC).
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o Vary the electronic load from no-load to full-load and measure the output voltage at each
step. Calculate the load regulation.

o Set the electronic load to a constant value (e.g., half-load).

o Vary the input AC voltage from its minimum to maximum rated values and measure the
output voltage. Calculate the line regulation.

» Efficiency Measurement:

o Connect the power analyzer to the input and a multimeter and electronic load to the
output.

o Operate the power supply at various load conditions (e.g., 25%, 50%, 75%, 100% of full
load).

o Record the input power and output power at each point and calculate the efficiency.
e Protection Feature Testing:

o Overload Protection (OLP): Gradually increase the load current beyond the maximum
rated value. Monitor the output voltage and switching waveform to confirm that the
controller enters a protective shutdown or hiccup mode.

o Line Under-Voltage Protection (LUVP): Slowly decrease the input AC voltage below the
specified minimum. Verify that the controller shuts down.

o Latch Protection: If an external circuit for overvoltage protection is implemented on the
Latch/Plimit pin, induce an overvoltage condition on the output and confirm that the
controller latches off. To reset, the VCC voltage must be lowered below 5V.[2]

Quantitative Data

The following table summarizes key electrical characteristics of the FAN7602 series, compiled
from the manufacturer's datasheets.
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FAN7602/FAN7602 ]
Parameter - FAN7602C Unit
O ting F 65 (Fixed)[2][5][10] Random kH
erating Frequenc ixe z
P g rred Y Fluctuation[1][4]
VCC Start Threshold
12 12 \Y
Voltage
VCC UVLO
. 4 4 \Y}
Hysteresis
Operating Suppl
P 9 =UpPY 1 (Typical)[2][10] 1 (Typical) mA
Current
Soft-Start Time 10[2][5][10] 10 ms
OUT Peak Sourcing
450 450 mA
Current
OUT Peak Sinking
600 600 mA
Current
Latch Protection
4 4 \YJ
Voltage
OVP (VCCQC) 19 19 \Y

Signaling and Functional Diagram

The following diagram illustrates the internal functional blocks of the FAN7602 controller and
their interconnections.
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Caption: Functional block diagram of the FAN7602 PWM controller.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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